1-[(4-fluorophenyl)methyl]-N-[(4-methylphenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-[(4-methylphenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21FN2O2/c1-14-2-4-15(5-3-14)12-22-20(25)18-10-11-19(24)23(18)13-16-6-8-17(21)9-7-16/h2-9,18H,10-13H2,1H3,(H,22,25)
• InChI Key: RFVKYDVZUFFTPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCC(=O)N2CC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol
• Solubility: 50.2 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound is a pyrrolidine derivative, which is a class of compounds containing a pyrrolidine ring, a five-membered saturated ring with one nitrogen atom and four carbon atoms. It also contains fluorophenyl and methylphenyl groups attached to the pyrrolidine ring. Fluorophenyl groups are commonly used in medicinal chemistry due to the unique properties of fluorine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the five-membered pyrrolidine ring, with the fluorophenyl and methylphenyl groups attached. The presence of the fluorine atom could influence the electronic distribution and thus the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed when working with this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis process, and investigating its physical and chemical properties in more detail.